1,3-dibromo-5-cyclopropoxybenzene
Overview
Description
1,3-dibromo-5-cyclopropoxybenzene, also known as 5-cyclopropoxy-1,3-dibromobenzene, is an organobromine compound that is used in a variety of scientific and industrial applications. It is a colorless liquid with a sweet odor, and is highly reactive and flammable. The compound is used in the synthesis of organic compounds, as a reagent in organic reactions, and in the synthesis of pharmaceuticals and other organic compounds. It is also used in the synthesis of polymers, dyes, and other materials.
Scientific Research Applications
1,3-dibromo-1,3-dibromo-5-cyclopropoxybenzenexybenzene is used in a variety of scientific research applications, including organic synthesis, drug synthesis, and polymer synthesis. It is also used in the synthesis of polymers, dyes, and other materials. The compound is used in the synthesis of organic compounds, as a reagent in organic reactions, and in the synthesis of pharmaceuticals and other organic compounds.
Mechanism of Action
1,3-dibromo-1,3-dibromo-5-cyclopropoxybenzenexybenzene is a highly reactive compound, and its reactivity is due to the presence of two bromine atoms in its structure. The two bromine atoms can be used to form covalent bonds with other molecules, allowing the compound to be used as a reagent in organic reactions. The compound can also act as an oxidizing agent, and can be used to catalyze a variety of reactions.
Biochemical and Physiological Effects
1,3-dibromo-1,3-dibromo-5-cyclopropoxybenzenexybenzene is a highly reactive compound and is toxic if ingested. It is also a skin irritant and can cause skin burns if it comes into contact with the skin. The compound is also a respiratory irritant and can cause respiratory distress if inhaled.
Advantages and Limitations for Lab Experiments
1,3-dibromo-1,3-dibromo-5-cyclopropoxybenzenexybenzene is a highly reactive compound and is useful in a variety of laboratory experiments. It is a relatively inexpensive reagent and is easy to handle and store. However, the compound is toxic and should be used with caution in the laboratory. It should also be stored in a well-ventilated area and handled with protective equipment.
Future Directions
1,3-dibromo-1,3-dibromo-5-cyclopropoxybenzenexybenzene has a variety of potential applications in the fields of organic synthesis, drug synthesis, and polymer synthesis. It could be used to synthesize novel organic compounds, as a reagent in organic reactions, and in the synthesis of pharmaceuticals and other organic compounds. It could also be used in the synthesis of polymers, dyes, and other materials. Additionally, the compound could be used in the development of new catalysts and catalytic reactions. Finally, the compound could be used to study the reactivity of brominated compounds and to develop new synthetic methods for the synthesis of organic compounds.
Synthesis Methods
1,3-dibromo-1,3-dibromo-5-cyclopropoxybenzenexybenzene is synthesized through a reaction of bromine and cyclopropylbenzene. The reaction is typically performed in a solvent such as methanol, at a temperature of around 90°C. The reaction is highly exothermic, and the reaction product is a colorless liquid. The reaction is typically carried out in a sealed vessel to prevent the formation of hazardous byproducts.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,3-dibromo-5-cyclopropoxybenzene involves the bromination of 5-cyclopropoxybenzene followed by the bromination of the resulting product.", "Starting Materials": [ "5-cyclopropoxybenzene", "Bromine", "Acetic acid", "Sodium acetate", "Sulfuric acid", "Hydrogen peroxide" ], "Reaction": [ "Step 1: Dissolve 5-cyclopropoxybenzene in acetic acid and add bromine dropwise with stirring until the solution turns yellow.", "Step 2: Add sodium acetate to the solution and heat to reflux for 2 hours.", "Step 3: Cool the solution and extract the product with diethyl ether.", "Step 4: Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain 5-bromo-cyclopropoxybenzene.", "Step 5: Dissolve 5-bromo-cyclopropoxybenzene in glacial acetic acid and add sulfuric acid dropwise with stirring until the solution turns dark brown.", "Step 6: Add hydrogen peroxide slowly to the solution and heat to reflux for 2 hours.", "Step 7: Cool the solution and extract the product with diethyl ether.", "Step 8: Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain 1,3-dibromo-5-cyclopropoxybenzene." ] } | |
CAS RN |
1235566-39-8 |
Product Name |
1,3-dibromo-5-cyclopropoxybenzene |
Molecular Formula |
C9H8Br2O |
Molecular Weight |
292 |
Purity |
95 |
Origin of Product |
United States |
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